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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006 Get Quote

An In-depth Technical Guide to the Basic Properties of m-Methoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
m-Methoxybenzyl chloride, also known as 3-methoxybenzyl chloride or 1-(chloromethyl)-3-

methoxybenzene, is a versatile organic compound widely utilized in organic synthesis and

pharmaceutical applications.[1] Its structure, featuring a chloromethyl group and a methoxy

group on a benzene ring, makes it a valuable intermediate for introducing the m-methoxybenzyl

moiety into various molecules.[1] This guide provides a comprehensive overview of its

fundamental properties, experimental protocols, and applications, tailored for professionals in

research and drug development.

Core Properties of m-Methoxybenzyl Chloride
The fundamental physical and chemical characteristics of m-methoxybenzyl chloride are

summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula C₈H₉ClO [1]

Molecular Weight 156.61 g/mol [1][2]

CAS Number 824-98-6 [1][2]

Appearance
Clear, colorless to light yellow

liquid
[1][3]

Boiling Point 124 °C at 13 mmHg [1][2]

Density 1.078 g/mL [1]

Refractive Index (n20/D) 1.544 [2]

Purity ≥ 97% (GC) [2]

Synonyms

3-(Chloromethyl)anisole, 1-

Chloromethyl-3-

methoxybenzene

[1]

Spectroscopic Data
The following table summarizes key spectroscopic data for the characterization of m-

methoxybenzyl chloride.

Table 2: Spectroscopic Data
Spectrum Data Reference(s)

¹H NMR (in CDCl₃)

δ (ppm): 7.23 (m), 6.93 (m),

6.90 (m), 6.83 (m), 4.50 (s,

2H), 3.75 (s, 3H)

[4]

Storage Conditions Store at 2-8°C [2]

InChI
1S/C8H9ClO/c1-10-8-4-2-3-

7(5-8)6-9/h2-5H,6H2,1H3
[2]

SMILES COc1cccc(CCl)c1 [2]
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Safety and Handling
m-Methoxybenzyl chloride is a corrosive compound that requires careful handling.

Table 3: Safety Information
Hazard Category Description Reference(s)

GHS Pictogram GHS05 (Corrosion) [2]

Signal Word Danger [2]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[2][5]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER or doctor/physician.

[5]

Storage Class Code
8A - Combustible corrosive

hazardous materials
[2]

Flash Point 101 °C (213.8 °F) - closed cup [2]

Incompatible Materials
Bases, Alcohols, Amines,

Metals, Oxidizing agents.
[3][6]

Reactivity and Applications
m-Methoxybenzyl chloride is a valuable reagent in organic synthesis, primarily due to the

reactivity of the benzylic chloride. It is involved in nucleophilic substitution reactions, making it a

useful building block for more complex molecules.[1]
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In the realm of drug development, it has been used in the synthesis of various compounds,

including diarylmethanes through palladium-catalyzed cross-coupling reactions and in the

alkylation of quinolinone derivatives.[2]

Experimental Protocols
Synthesis of 3-Methoxybenzyl Chloride from m-
Methoxybenzyl Alcohol
This protocol details a common laboratory-scale synthesis of m-methoxybenzyl chloride.

Materials:

m-Methoxybenzyl alcohol

Triethylamine

Dichloromethane (DCM)

Thionyl chloride

1N HCl aqueous solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:[7]

Dissolve m-methoxybenzyl alcohol (2.0 mmol) and triethylamine (2.4 mmol) in

dichloromethane (7 mL).

Slowly add thionyl chloride (3.0 mmol) to the solution.

Stir the reaction mixture at room temperature for 1 hour.

Upon completion of the reaction, wash the mixture with a 1N HCl aqueous solution.

Dry the organic phase with anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield 3-methoxybenzyl chloride.
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Visualizations
Diagram 1: Core Properties of m-Methoxybenzyl
Chloride
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Caption: Key properties and applications of m-methoxybenzyl chloride.

Diagram 2: Experimental Workflow for Synthesis
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Start: Dissolve Reactants
(m-Methoxybenzyl Alcohol, Triethylamine in DCM)

Add Thionyl Chloride

Stir at Room Temperature (1 hr)

Wash with 1N HCl

Dry with MgSO4

Evaporate Solvent

End Product:
m-Methoxybenzyl Chloride
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Caption: Workflow for the synthesis of m-methoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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